Safety Operating Guide

Check Availability & Pricing

BENCHE

Essential Safety and Operational Guide for

Handling Octylboronic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:

Cat. No.: B1336039

Octylboronic acid

L  Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for handling Octylboronic acid, including detailed operational and disposal plans.

Adherence to these protocols is critical for minimizing risk and ensuring a safe laboratory

environment.

Chemical and Physical Properties

Property

Value

Chemical Name

n-Octylboronic acid

Synonyms

Octylboronic acid, 1-octylboronic acid

Molecular Formula

CsH19BO2

Molecular Weight 158.05 g/mol [1]
CAS Number 28741-08-4[1][2]
Appearance Solid[3]

Hazard Statements

Causes skin irritation. Causes serious eye
irritation. May cause respiratory irritation.[1][2][3]

[4]

Signal Word

Warning[1][2][3]
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Hazard Identification and Personal Protective Equipment
(PPE)

Octylboronic acid is classified as an irritant. All handling should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[5][6] The following personal
protective equipment is mandatory to prevent exposure.

PPE Category Specification Rationale

) Protects eyes from dust
) Chemical safety goggles or a ] _
Eye Protection ) particles and potential
face shield.[2][6][7]
splashes.[6]

Prevents skin contact with the

] ] compound.[6] Gloves should
) Chemically resistant gloves ]
Hand Protection o be inspected before use and
(e.qg., nitrile).[6][7] ) ) )
changed immediately if

contaminated.[6]

A flame-resistant lab coat, fully
buttoned, along with long Protects skin from accidental

Body Protection ]
pants and closed-toe shoes.[6]  spills and contact.[6][7][8]

[8]

A NIOSH/MSHA approved

respirator (e.g., N95 dust o )
) i Minimizes the risk of
) ) mask) is required when ) S
Respiratory Protection i ) respiratory tract irritation.[1][2]
handling the solid compound 6]

to prevent the inhalation of
dust particles.[2][6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of Octylboronic acid.

1. Preparation:
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o Ensure that a safety shower and eyewash station are readily accessible before beginning
work.[6][7]

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5][6]
e The work area should be clean and free of clutter.
2. Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Handling:
o Keep the container of Octylboronic acid tightly closed when not in use.[2][5][6]

e Avoid generating dust when transferring the solid.[2][5][6] Use appropriate tools, such as a
spatula, for transfers.[6]

« If weighing the compound, do so in a manner that minimizes dust generation, such as in a
fume hood or a balance enclosure.

e When dissolving the solid, add it slowly to the solvent to avoid splashing.

4. Post-Handling:

o Clean the work area to remove any residual chemical.

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6][7]
e Remove and properly dispose of contaminated PPE.

Disposal Plan

All waste generated from the use of Octylboronic acid, including contaminated PPE and
empty containers, must be considered hazardous waste.[6][7]
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o Waste Collection:

o Collect all solid and liquid waste containing Octylboronic acid in a designated,
compatible, and clearly labeled hazardous waste container.[7][9]

o Do not pour waste down the drain.[7][9]
o Container Management:
o Use a container that is compatible with boronic acids.
o Keep the waste container tightly sealed when not in use.[9]

o Store the sealed and labeled waste container in a designated satellite accumulation area
or central hazardous waste storage facility, following institutional guidelines.[9]

» Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and final disposal.[9]

Emergency Procedures

Spill:

» Evacuate: Immediately evacuate all non-essential personnel from the spill area.[7]
e Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[7]

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the spill. Avoid raising dust.[7]

o Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[7]

o Decontaminate: Clean the spill area thoroughly. All cleaning materials should also be
disposed of as hazardous waste.[9]
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e Report: Report the spill to your supervisor and your institution's EHS department.[9]

Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[2][4]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[2][4] Remove and wash contaminated clothing before
reuse.[2][4]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[2][4]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[2][4]
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Caption: Workflow for Handling and Disposal of Octylboronic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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